(E)-N-[(4-chlorophenyl)methyl]-2-(4-nitrophenyl)ethenesulfonamide

• IUPAC Name: (E)-N-[(4-chlorophenyl)methyl]-2-(4-nitrophenyl)ethenesulfonamide
• InChI: InChI=1S/C15H13ClN2O4S/c16-14-5-1-13(2-6-14)11-17-23(21,22)10-9-12-3-7-15(8-4-12)18(19)20/h1-10,17H,11H2/b10-9+
• InChI Key: IXDXRFDWFWBXOV-MDZDMXLPSA-N
• Canonical SMILES: C1=CC(=CC=C1CNS(=O)(=O)C=CC2=CC=C(C=C2)[N+](=O)[O-])Cl
• Isomeric SMILES: C1=CC(=CC=C1CNS(=O)(=O)/C=C/C2=CC=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C15H13ClN2O4S
• Molecular Weight: 352.8 g/mol

Description

(E)-N-[(4-chlorophenyl)methyl]-2-(4-nitrophenyl)ethenesulfonamide, also known as 4-chloro-N-(4-nitrophenyl)methanesulfonamide, is a novel sulfonamide compound with a variety of applications in the fields of chemistry and biochemistry. It is a white crystalline solid with a molecular weight of 301.77 g/mol. This compound has been studied extensively in the past few decades, and its synthesis, mechanism of action, biochemical and physiological effects, and potential applications in laboratory experiments have been discussed in detail. In

Scientific Research Applications

(E)-N-[(4-chlorophenyl)methyl]-2-(4-nitrophenyl)ethenesulfonamide has been studied extensively in recent years due to its unique properties. It has been found to have a wide range of applications in scientific research, including its use as a substrate for the synthesis of various compounds, as a catalyst in organic reactions, and as a ligand for metal ions. It has also been used in the synthesis of various polymers and in the development of pharmaceuticals. In addition, this compound has been studied for its potential applications in the fields of biochemistry, immunology, and biotechnology.

Mechanism of Action

The mechanism of action of (E)-N-[(4-chlorophenyl)methyl]-2-(4-nitrophenyl)ethenesulfonamide is not yet fully understood. However, it is known that this compound has an affinity for metal ions, and it is believed to bind to them in a specific manner. This binding allows the compound to act as a catalyst in organic reactions, as well as to facilitate the formation of polymers. In addition, this compound has been found to interact with certain proteins, and it is believed that this interaction may be responsible for its biochemical and physiological effects.
Biochemical and Physiological Effects
(E)-N-[(4-chlorophenyl)methyl]-2-(4-nitrophenyl)ethenesulfonamide has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria and fungi, and it has been shown to have anti-inflammatory and antioxidant properties. In addition, this compound has been found to have an effect on the central nervous system, and it has been studied for its potential applications in the treatment of certain neurological disorders.

Advantages and Limitations for Lab Experiments

(E)-N-[(4-chlorophenyl)methyl]-2-(4-nitrophenyl)ethenesulfonamide has a number of advantages and limitations for its use in laboratory experiments. One of the main advantages of this compound is its stability in aqueous solutions, which makes it suitable for use in a variety of experiments. In addition, this compound is relatively inexpensive and easy to obtain, and it can be stored for long periods of time without significant degradation. However, this compound can be toxic if not handled properly, and it should be handled with care in laboratory experiments.

Future Directions

The potential applications of (E)-N-[(4-chlorophenyl)methyl]-2-(4-nitrophenyl)ethenesulfonamide are still being explored. One of the main areas of research is its potential use as a pharmaceutical agent, as it has been found to have a variety of biochemical and physiological effects. Additionally, this compound has been studied for its potential applications in the synthesis of polymers and in the development of new catalysts. Finally, this compound has also been studied for its potential applications in the fields of biochemistry, immunology, and biotechnology.

Synthesis Methods

The synthesis of (E)-N-[(4-chlorophenyl)methyl]-2-(4-nitrophenyl)ethenesulfonamide can be achieved through a two-step process. The first step involves the reaction of (E)-N-[(4-chlorophenyl)methyl]-2-(4-nitrophenyl)ethenesulfonamide(4-nitrophenyl)methanesulfonamide with ethyl 2-bromopropionate in the presence of sodium ethoxide. This reaction results in the formation of a bromo intermediate, which is then reacted with sodium hydroxide to yield the desired product. The overall reaction scheme is shown below: